Cas no 2231676-35-8 (tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate)

• Product Name: tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate
• CAS No: 2231676-35-8
• MF: C₉H₁₅FO₃
• MW: 190.212006807327
• CID: 5268488
• Update Time: 2026-03-09

tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-fluoro-3-hydroxycyclobutane-1-carboxylate
• tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate

• Inchi： 1S/C9H15FO3/c1-8(2,3)13-7(12)9(10)4-6(11)5-9/h6,11H,4-5H2,1-3H3
• InChI Key： GQQSGGZVDGASJE-UHFFFAOYSA-N
• SMILES： C1(F)(C(OC(C)(C)C)=O)CC(O)C1

Additional information on tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate

Comprehensive Guide to tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate (CAS No. 2231676-35-8)

tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate (CAS No. 2231676-35-8) is a specialized fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and fine chemical research. This compound, characterized by its unique tert-butyl ester and fluoro-hydroxy functional groups, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals frequently search for high-purity fluorinated intermediates, cyclobutane carboxylates, and pharmaceutical building blocks, making this compound a topic of interest in modern organic synthesis.

The molecular structure of tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate features a four-membered cyclobutane ring, which is sterically constrained yet chemically reactive due to the presence of both fluorine and hydroxyl substituents. This combination of polar functional groups enhances its solubility in organic solvents, a property highly valued in drug discovery and material science. Recent trends in green chemistry have also highlighted the demand for fluorinated compounds like this, as they often exhibit improved metabolic stability in bioactive molecules.

One of the most common queries related to this compound revolves around its synthetic applications. tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate is frequently employed as a precursor in the synthesis of fluorinated pharmaceuticals, particularly those targeting central nervous system (CNS) disorders. Its tert-butyl ester group acts as a protective moiety, enabling selective deprotection under mild conditions—a feature critical for multi-step synthesis workflows. Additionally, the compound's stereochemistry is a key focus area, as the spatial arrangement of its functional groups can significantly influence the biological activity of derived molecules.

From a market perspective, the demand for fluorinated cyclobutane derivatives has risen steadily, driven by advancements in PET imaging agents and small-molecule therapeutics. The compound's CAS No. 2231676-35-8 is often referenced in patent literature, underscoring its relevance in proprietary drug development. Industry reports suggest that the global market for fine fluorochemicals will grow at a CAGR of 5-7% over the next decade, with compounds like tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate playing a pivotal role.

Handling and storage of tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate require standard laboratory precautions. The compound is typically supplied as a colorless to pale-yellow liquid or low-melting solid, depending on purity and temperature. It is recommended to store it under inert conditions (e.g., nitrogen atmosphere) at temperatures below -20°C to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its identity and purity, which is crucial for GMP-compliant applications.

In the context of sustainability, researchers are exploring catalytic methods to synthesize fluorinated cyclobutanes with reduced environmental impact. The hydroxy-fluoro motif in this compound is particularly valuable for bioconjugation strategies, enabling the development of targeted drug delivery systems. These innovations align with the broader shift toward precision medicine and personalized therapeutics, where structurally nuanced intermediates like tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate are indispensable.

For those seeking custom synthesis or bulk quantities of CAS No. 2231676-35-8, it is advisable to collaborate with suppliers specializing in high-value fluorinated compounds. Quality certifications (e.g., ISO 9001) and comprehensive analytical documentation are essential criteria for vendor selection. As regulatory frameworks for fluorinated APIs become more stringent, the importance of traceable and well-characterized intermediates cannot be overstated.

In summary, tert-butyl 1-fluoro-3-hydroxy-cyclobutanecarboxylate represents a critical tool in modern synthetic chemistry, bridging the gap between academic research and industrial applications. Its unique structural features and functional versatility continue to inspire innovations across medicinal chemistry, material science, and beyond. With the growing emphasis on fluorine-containing molecules in life sciences, this compound is poised to remain a focal point of scientific and commercial interest for years to come.